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Introduction

Enacyloxin IIa is a polyketide antibiotic with significant inhibitory activity against a range of

Gram-positive and Gram-negative bacteria.[1] Produced by certain species of the bacterial

genus Burkholderia, this molecule has garnered interest within the scientific community due to

its novel structure and mechanism of action, particularly in an era of mounting antibiotic

resistance.[2][3] Enacyloxin IIa targets the bacterial protein synthesis machinery, a critical

pathway for bacterial viability, by interacting with the elongation factor Tu (EF-Tu).[4][5] This

guide provides an in-depth overview of Enacyloxin IIa, its producing organism, its

biosynthesis, mechanism of action, and relevant experimental methodologies for researchers,

scientists, and drug development professionals.

The Producing Organism: Burkholderia
The genus Burkholderia comprises a diverse group of Gram-negative, aerobic, rod-shaped

bacteria.[6] Members of this genus are ubiquitous in the environment, inhabiting soil, water,

and the rhizosphere.[6] While many Burkholderia species are known for their beneficial

associations with plants and fungi, some are opportunistic pathogens in humans, notably in

individuals with cystic fibrosis.[6][7]

Several Burkholderia species have been identified as producers of Enacyloxin IIa, including:

Burkholderia gladioli: This species is a known plant pathogen affecting crops like rice,

onions, and gladiolus.[6] It is also an opportunistic human pathogen. B. gladioli synthesizes a
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variety of inhibitory substances, including enacyloxins.[6][8]

Burkholderia ambifaria: A member of the Burkholderia cepacia complex (Bcc), B. ambifaria

has also been identified as a producer of Enacyloxin IIa.[2][9]

The production of secondary metabolites like Enacyloxin IIa is thought to play a role in the

ecological competitiveness of these bacteria.[7]

Enacyloxin IIa: Structure and Physicochemical
Properties
Enacyloxin IIa is a unique polyene antibiotic with a non-lactonic structure.[1] Its chemical

backbone consists of a 3,4-dihydroxycyclohexanecarboxylic acid moiety with a chlorine-

containing polyenic and polyhydroxy acyl side chain attached via an ester linkage.[1][8]

Table 1: Physicochemical Properties of Enacyloxin IIa

Property Value Reference

Molecular Formula C₃₃H₄₅Cl₂NO₁₁ [10]

Molecular Weight 702.6 g/mol [10]

Appearance Yellow-colored [11]

Biosynthesis of Enacyloxin IIa
Enacyloxin IIa is synthesized via a complex biosynthetic pathway encoded by a dedicated

gene cluster.[2] The core of this machinery is an unusual hybrid modular polyketide synthase

(PKS).[2] This PKS system is unique in that it consists of multiple proteins with similarities to

both cis-acyltransferase (cis-AT) PKSs and a single protein with similarity to trans-AT PKSs.[2]

The biosynthesis is also noted to be regulated by quorum sensing.[2]

The assembly of the enacyloxin polyketide chain involves a dual transacylation mechanism for

its release from the synthase.[12] A non-elongating ketosynthase domain facilitates the transfer

of the completed polyketide chain from the final acyl carrier protein domain of the synthase to a

distinct carrier protein.[12][13] Subsequently, a nonribosomal peptide synthetase (NRPS)
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condensation domain catalyzes the condensation of this chain with (1S, 3R, 4S)-3, 4-

dihydroxycyclohexane carboxylic acid (DHCCA).[12][13]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/31548673/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6774797/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1258719?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Polyketide Synthase (PKS) Machinery

Substrates

cis-AT and trans-AT PKS Modules Final Acyl Carrier Protein (ACP)
Assembled Polyketide Chain

Non-elongating Ketosynthase (KS0) Domain

1. Transfer of
polyketide chain

Separate Peptidyl Carrier Protein (PCP)
2. Transacylation

NRPS Condensation (C) Domain Enacyloxin IIa
3. Condensation and Release

(1S, 3R, 4S)-3,4-dihydroxy-
cyclohexane carboxylic acid (DHCCA)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1258719?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Normal Protein Synthesis Inhibition by Enacyloxin IIa

EF-Tu-GTP-aa-tRNA complex

Ribosome

Binds to A-site

GTP Hydrolysis

Correct codon recognition

EF-Tu-GDP released

Conformational change

Peptide Bond Formation

Allows for...

Enacyloxin IIa

EF-Tu

Stalled Ribosome-EF-Tu-GDP Complex

Binds to EF-Tu, preventing
release from ribosome

Protein Synthesis Inhibited

Halts translation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1258719?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Production

2. Isolation

3. Purification

Inoculate Burkholderia on
BSM-G Agar

Incubate at 30°C for 72h

Extract with Dichloromethane
or Ethyl Acetate

Concentrate with
Rotary Evaporator

Elute in 60% Acetonitrile

Purify via Preparative HPLC
(C18 column)

Pure Enacyloxin IIa

Yields

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1258719?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1258719?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1258719#enacyloxin-iia-producing-organism-
burkholderia]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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